Cas no 3124-50-3 (1,3-Propanediol,2-butyl-2-methyl-, 1,3-bis(hydrogen carbamate))

• Product Name: 1,3-Propanediol,2-butyl-2-methyl-, 1,3-bis(hydrogen carbamate)
• CAS No: 3124-50-3
• MF: C₁₀H₂₀N₂O₄
• MW: 232.276803016663
• CID: 316155
• PubChem ID: 76577
• Update Time: 2025-04-19

1,3-Propanediol,2-butyl-2-methyl-, 1,3-bis(hydrogen carbamate) Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-butyl-2-methyl-, 1,3-bis(hydrogen carbamate)
• 1,3-propanediol, 2-butyl-2-methyl-, dicarbamate
• 2-[(Carbamoyloxy)methyl]-2-methylhexyl carbamate
• BRN 1912211
• 3124-50-3
• 2-Butyl-2-methyl-1,3-propanediol dicarbamate

• Inchi： 1S/C10H20N2O4/c1-3-4-5-10(2,6-15-8(11)13)7-16-9(12)14/h3-7H2,1-2H3,(H2,11,13)(H2,12,14)
• InChI Key： PCLRAGNZCNZQCA-UHFFFAOYSA-N
• SMILES： O(C(N)=O)CC(C)(COC(N)=O)CCCC

Computed Properties

• Exact Mass: 232.142
• Monoisotopic Mass: 232.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 105A^2

Experimental Properties

• Density: 1.116
• Boiling Point: 442.2°Cat760mmHg
• Flash Point: 222.8°C
• Refractive Index: 1.478